Cas no 97845-74-4 (4-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-2-[(hexanoyloxy)methyl]butyl hexanoate)

• Product name: 4-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-2-[(hexanoyloxy)methyl]butyl hexanoate
• CAS No: 97845-74-4
• MF: C₂₂H₃₅N₅O₅
• MW: 449.5438
• CID: 1989871
• PubChem ID: 135480734

4-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-2-[(hexanoyloxy)methyl]butyl hexanoate Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-2-[(hexanoyloxy)methyl]butyl hexanoate
• [4-(2-amino-6-oxo-3H-purin-9-yl)-2-(hexanoyloxymethyl)butyl] hexanoate
• CVDWUUMREUVPOO-UHFFFAOYSA-N
• 9-(4-hexanoyloxy-3-hexanoyloxymethylbut-1-yl)guanine
• [4-(2-amino-6-oxo-1H-purin-9-yl)-2-(hexanoyloxymethyl)butyl] hexanoate
• DTXSID50243283
• SCHEMBL5930142
• Hexanoic acid, 2-[2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)ethyl]-1,3-propanediyl ester
• Hexanoic acid, 2-(2-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)ethyl)-1,3-propanediyl ester
• 97845-74-4

• Inchi： InChI=1S/C22H35N5O5/c1-3-5-7-9-17(28)31-13-16(14-32-18(29)10-8-6-4-2)11-12-27-15-24-19-20(27)25-22(23)26-21(19)30/h15-16H,3-14H2,1-2H3,(H3,23,25,26,30)
• InChI Key： CVDWUUMREUVPOO-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)OCC(CCN1C=NC2=C1N=C(NC2=O)N)COC(=O)CCCCC

Computed Properties

• Exact Mass: 449.264
• Monoisotopic Mass: 449.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 646.7°C at 760 mmHg
• Flash Point: 344.9°C
• Refractive Index: 1.585